![molecular formula C7H11NOS B2591942 5-Tert-butyl-1,3-oxazole-2-thiol CAS No. 58417-92-8](/img/structure/B2591942.png)
5-Tert-butyl-1,3-oxazole-2-thiol
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Overview
Description
5-Tert-butyl-1,3-oxazole-2-thiol is a chemical compound with the molecular formula C7H11NOS and a molecular weight of 157.24 . It is also known as 5-tert-butyl-1,3-oxazol-2-yl hydrosulfide .
Synthesis Analysis
The synthesis of this compound and its derivatives involves several steps. The Van Leusen Oxazole Synthesis is a common method used for the synthesis of 1,3-oxazoles . This method involves the reaction of tosylmethyl isocyanide (TosMIC) with aldehydes to give 5-aryloxazoles . Other methods include the use of arylacetylenes and α-amino acids in the presence of Cu(NO3)2•3H2O and iodine .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H11NOS/c1-7(2,3)5-4-8-6(10)9-5/h4H,1-3H3,(H,8,10) . This indicates that the molecule consists of a five-membered oxazole ring with a tert-butyl group and a thiol group attached.Scientific Research Applications
Heterocyclic Compound Synthesis
- Synthesis and Structural Features : The chemistry of heterocyclic compounds, including derivatives of 1,2,4-triazole, has attracted attention for its broad spectrum of biological activities, such as antiviral, anti-inflammatory, anti-tubercular, antimicrobial, antioxidant, and anti-cancer properties. The derivatives of 1,2,4-triazole, including those related to 5-Tert-butyl-1,3-oxazole-2-thiol, have been synthesized and analyzed for their physical and chemical properties, confirming the chemical structure of new compounds through instrumental methods like 1H-NMR spectroscopy and gas chromatography-mass spectrometry (Aksyonova-Seliuk, Panasenko, & Knysh, 2018).
Antimicrobial Activity
- Antimicrobial Properties : Research involving tert-butyl carbazate led to the development of 5-tert-butoxy-4H-1, 2, 4-triazole-3-thiol compounds, which were characterized by 1HNMR, IR Spectroscopy, and elemental analysis. These compounds displayed potent antimicrobial effects against common pathogens, indicating the potential of such derivatives for medical and agricultural applications (Ghoneim & Mohamed, 2013).
Safety and Hazards
Future Directions
The future directions for research on 5-Tert-butyl-1,3-oxazole-2-thiol and its derivatives could involve further exploration of their synthesis, chemical reactions, and biological activities. Given the wide range of biological activities exhibited by oxazole derivatives, there is potential for the development of new pharmaceuticals based on these compounds .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 5-Tert-butyl-1,3-oxazole-2-thiol are not well-studied. It is known that oxazoles, the class of compounds to which this compound belongs, can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can vary widely depending on the specific structure of the oxazole and the biomolecule .
Molecular Mechanism
The molecular mechanism of action of this compound is not well-understood. It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation and changes in gene expression .
properties
IUPAC Name |
5-tert-butyl-3H-1,3-oxazole-2-thione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NOS/c1-7(2,3)5-4-8-6(10)9-5/h4H,1-3H3,(H,8,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVEGODRUHBMZLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CNC(=S)O1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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